Cas no 2171240-49-4 (2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-thiazole-5-carboxylic acid
• CAS No: 2171240-49-4
• MF: C₂₅H₂₅N₃O₅S
• MW: 479.54810500145
• CID: 5848946
• PubChem ID: 165531889
• Update Time: 2025-06-27

2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-thiazole-5-carboxylic acid
• 2171240-49-4
• 2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}-1,3-thiazole-5-carboxylic acid
• EN300-1574815

• Inchi： 1S/C25H25N3O5S/c1-2-15(11-22(29)26-13-23-27-12-21(34-23)24(30)31)28-25(32)33-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,12,15,20H,2,11,13-14H2,1H3,(H,26,29)(H,28,32)(H,30,31)/t15-/m0/s1
• InChI Key： MDXVLBPNEQINFT-HNNXBMFYSA-N
• SMILES： S1C(C(=O)O)=CN=C1CNC(C[C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 479.15149208g/mol
• Monoisotopic Mass: 479.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 146Ų

Additional information on 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-thiazole-5-carboxylic acid

Introduction to CAS No 2171240-49-4: 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-thiazole-5-carboxylic acid

The compound with CAS No 2171240-49-4, known as 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-thiazole-5-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its complex structure, which includes a thiazole ring system, a carboxylic acid group, and an Fmoc (fluorenylmethoxycarbonyl) protecting group. The presence of these functional groups makes it a valuable intermediate in peptide synthesis and drug development.

The synthesis of this compound typically involves multi-step processes, often leveraging the protective properties of the Fmoc group to facilitate precise control over the reaction pathways. Recent advancements in peptide chemistry have highlighted the importance of such protecting groups in ensuring high yields and purity during the synthesis of complex molecules. The stereochemistry at the (3S) configuration is critical for the compound's activity and selectivity, as it influences the molecule's ability to interact with biological targets.

In terms of applications, this compound has shown promise in various research areas. For instance, studies have demonstrated its potential as a building block in the construction of bioactive peptides and small molecules with therapeutic potential. The integration of the thiazole ring into its structure contributes to its unique electronic properties, which are advantageous in drug design for targeting specific receptors or enzymes.

Recent research has also explored the use of this compound in the development of novel antibiotics and anticancer agents. Its ability to modulate cellular pathways through precise molecular interactions has made it a subject of interest in both academic and industrial settings. Additionally, its compatibility with modern analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), has facilitated detailed structural elucidation and quality control during production.

The toxicological profile of this compound is another area of active investigation. Preliminary studies suggest that it exhibits low toxicity under standard experimental conditions, which is a favorable attribute for its potential use in therapeutic applications. However, further research is required to fully understand its long-term effects and mechanism of action within biological systems.

In conclusion, CAS No 2171240-49-4, or 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-thiazole-5-carboxylic acid, represents a significant advancement in organic synthesis and molecular design. Its versatile structure and functional groups make it an invaluable tool in contemporary research, offering new avenues for drug discovery and peptide engineering. As scientific understanding continues to evolve, this compound is poised to play an increasingly important role in advancing medical science and therapeutic innovation.